7-O-methyl-UCN 01
7-O-methyl-UCN 01
Brand Name:
Vulcanchem
CAS No.:
125133-74-6
VCID:
VC0040910
InChI:
InChI=1S/C29H28N4O4/c1-29-26(35-3)16(30-2)13-19(37-29)32-17-11-7-5-9-14(17)20-22-23(28(36-4)31-27(22)34)21-15-10-6-8-12-18(15)33(29)25(21)24(20)32/h5-12,16,19,26,28,30H,13H2,1-4H3,(H,31,34)/t16-,19-,26-,28-,29+/m1/s1
SMILES:
CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(NC6=O)OC)NC)OC
Molecular Formula:
C29H28N4O4
Molecular Weight:
496.6 g/mol
7-O-methyl-UCN 01
CAS No.: 125133-74-6
Main Products
VCID: VC0040910
Molecular Formula: C29H28N4O4
Molecular Weight: 496.6 g/mol
| CAS No. | 125133-74-6 |
|---|---|
| Product Name | 7-O-methyl-UCN 01 |
| Molecular Formula | C29H28N4O4 |
| Molecular Weight | 496.6 g/mol |
| IUPAC Name | (2S,3R,4R,6R,18R)-3,18-dimethoxy-2-methyl-4-(methylamino)-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one |
| Standard InChI | InChI=1S/C29H28N4O4/c1-29-26(35-3)16(30-2)13-19(37-29)32-17-11-7-5-9-14(17)20-22-23(28(36-4)31-27(22)34)21-15-10-6-8-12-18(15)33(29)25(21)24(20)32/h5-12,16,19,26,28,30H,13H2,1-4H3,(H,31,34)/t16-,19-,26-,28-,29+/m1/s1 |
| Standard InChIKey | HMFXRYBLHSRYJD-XHNOEQPISA-N |
| Isomeric SMILES | C[C@@]12[C@@H]([C@@H](C[C@@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)[C@H](NC6=O)OC)NC)OC |
| SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(NC6=O)OC)NC)OC |
| Canonical SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(NC6=O)OC)NC)OC |
| Synonyms | 7-O-methyl UCN-01 7-O-methyl-UCN 01 UCN-01-Me |
| PubChem Compound | 9935568 |
| Last Modified | Nov 11 2021 |
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